Cas no 6518-91-8 (4-(Chloromethyl)meconin)

• Product Name: 4-(Chloromethyl)meconin
• CAS No: 6518-91-8
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• MDL: MFCD22423112
• CID: 1057151
• PubChem ID: 12577519
• Update Time: 2025-04-20

4-(Chloromethyl)meconin Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6,7-dimethoxy-3H-1-isobenzofuranone
• 4-(Chloromethyl)meconin
• 4-(chloromethyl)-6,7-dimethoxy-1(3H)-Isobenzofuranone
• 4-(chloromethyl)-6,7-dimethoxy-3H-2-benzofuran-1-one
• 4-chloroMethyl-6,7-diMethoxy-3H-isobenzofuran-1-one
• 4-(Chloromethyl)-6,7-dimethoxyisobenzofuran-1(3H)-one
• 4-(Chloromethyl)-6,7-dimethoxyphthalide
• 5999AJ
• TRA0061510
• CM11040
• AM807648
• SY020136
• 4-(chloromethyl)-6,7-dimethoxy-3H-2-
• MFCD22423112
• DB-357569
• AC-25571
• 4-(Chloromethyl)-6,7-dimethoxy-2-benzofuran-1(3H)-one
• CS-0319640
• AS-32080
• 4-(Chloromethyl)-6 pound not7-dimethoxy-3H-1-isobenzofuranone
• A867714
• DTXSID30503170
• AKOS024256989
• 4-(chloromethyl)-6,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one
• 6518-91-8

• MDL： MFCD22423112
• Inchi： 1S/C11H11ClO4/c1-14-8-3-6(4-12)7-5-16-11(13)9(7)10(8)15-2/h3H,4-5H2,1-2H3
• InChI Key： AHWVGGSUPOUZPQ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C2C(=O)OCC=21)OC)OC

Computed Properties

• Exact Mass: 242.0345865g/mol
• Monoisotopic Mass: 242.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.8

Experimental Properties

• Density: 1.335±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 105-105.5 ºC (ethanol )
• Solubility: Very slightly soluble (0.87 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides